Cas no 1361527-56-1 (5-(Perchlorophenyl)nicotinonitrile)

• Product Name: 5-(Perchlorophenyl)nicotinonitrile
• CAS No: 1361527-56-1
• MF: C₁₂H₃Cl₅N₂
• MW: 352.430617570877
• CID: 4969441
• Update Time: 2025-05-20

5-(Perchlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Perchlorophenyl)nicotinonitrile

• Inchi： 1S/C12H3Cl5N2/c13-8-7(6-1-5(2-18)3-19-4-6)9(14)11(16)12(17)10(8)15/h1,3-4H
• InChI Key： AFGHHWIJPNETLC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C#N)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 5.3
• Topological Polar Surface Area: 36.7

Additional information on 5-(Perchlorophenyl)nicotinonitrile

5-(Perchlorophenyl)nicotinonitrile: A Comprehensive Overview

5-(Perchlorophenyl)nicotinonitrile, a compound with the CAS number 1361527-56-1, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmaceuticals, and organic synthesis. This compound is characterized by its unique structure, which combines a perchlorophenyl group with a nicotinonitrile moiety, making it a valuable component in various research and industrial applications.

The perchlorophenyl group in this compound is notable for its high degree of substitution, which imparts exceptional stability and reactivity. Recent studies have demonstrated that this group plays a pivotal role in enhancing the electronic properties of the molecule, making it an ideal candidate for applications in conductive polymers and electroactive materials. Researchers have also explored the potential of 5-(Perchlorophenyl)nicotinonitrile in the development of advanced materials for use in flexible electronics and energy storage devices.

One of the most promising areas of research involving this compound is its application in the field of drug discovery. The nicotinonitrile moiety has been shown to exhibit significant bioactivity, particularly in modulating cellular signaling pathways. Recent findings suggest that 5-(Perchlorophenyl)nicotinonitrile could serve as a lead compound for the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases and cancer. Its ability to interact with key cellular receptors makes it a valuable tool in medicinal chemistry.

In terms of synthesis, 5-(Perchlorophenyl)nicotinonitrile is typically prepared through a multi-step process involving advanced organic reactions such as Friedel-Crafts acylation and subsequent functionalization. The synthesis pathway has been optimized to ensure high yields and purity, which are critical for its application in research and industrial settings. Recent advancements in catalytic methods have further streamlined the production process, making it more efficient and scalable.

The electronic properties of 5-(Perchlorophenyl)nicotinonitrile have been extensively studied using techniques such as UV-Vis spectroscopy and cyclic voltammetry. These studies have revealed that the compound exhibits excellent charge transport characteristics, making it suitable for use in organic semiconductors and photovoltaic devices. Its ability to act as both an electron donor and acceptor under varying conditions has opened new avenues for its application in next-generation electronic materials.

Another area of interest is the environmental impact of this compound. While it is not classified as a hazardous material, its production and disposal must adhere to strict environmental regulations to minimize ecological risks. Researchers are actively exploring sustainable synthesis methods and recycling strategies to enhance the eco-friendliness of this compound without compromising its performance.

In conclusion, 5-(Perchlorophenyl)nicotinonitrile (CAS No: 1361527-56-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of advanced materials, pharmaceuticals, and electronic devices. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.